Cas no 1396893-10-9 ((2E)-1-{4-[2-(1H-imidazol-1-yl)ethyl]piperazin-1-yl}-3-(thiophen-2-yl)prop-2-en-1-one)

• Product Name: (2E)-1-{4-[2-(1H-imidazol-1-yl)ethyl]piperazin-1-yl}-3-(thiophen-2-yl)prop-2-en-1-one
• CAS No: 1396893-10-9
• MF: C₁₆H₂₀N₄OS
• MW: 316.421201705933
• CID: 5871636
• PubChem ID: 71788568
• Update Time: 2025-10-30

(2E)-1-{4-[2-(1H-imidazol-1-yl)ethyl]piperazin-1-yl}-3-(thiophen-2-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (E)-1-[4-(2-imidazol-1-ylethyl)piperazin-1-yl]-3-thiophen-2-ylprop-2-en-1-one
• (2E)-1-{4-[2-(1H-imidazol-1-yl)ethyl]piperazin-1-yl}-3-(thiophen-2-yl)prop-2-en-1-one
• 1396893-10-9
• F6199-0049
• (E)-1-(4-(2-(1H-imidazol-1-yl)ethyl)piperazin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one
• AKOS024537748
• VU0536174-1
• 1-(4-(2-(1H-Imidazol-1-yl)ethyl)piperazin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one

• Inchi： 1S/C16H20N4OS/c21-16(4-3-15-2-1-13-22-15)20-11-9-18(10-12-20)7-8-19-6-5-17-14-19/h1-6,13-14H,7-12H2/b4-3+
• InChI Key： YXAGYULTIQRVDA-ONEGZZNKSA-N
• SMILES： C(N1CCN(CCN2C=NC=C2)CC1)(=O)/C=C/C1SC=CC=1

Computed Properties

• Exact Mass: 316.13578245g/mol
• Monoisotopic Mass: 316.13578245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 69.6Ų

Additional information on (2E)-1-{4-[2-(1H-imidazol-1-yl)ethyl]piperazin-1-yl}-3-(thiophen-2-yl)prop-2-en-1-one

Research Brief on (2E)-1-{4-[2-(1H-imidazol-1-yl)ethyl]piperazin-1-yl}-3-(thiophen-2-yl)prop-2-en-1-one (CAS: 1396893-10-9)

The compound (2E)-1-{4-[2-(1H-imidazol-1-yl)ethyl]piperazin-1-yl}-3-(thiophen-2-yl)prop-2-en-1-one (CAS: 1396893-10-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and pharmacological properties.

Recent studies have highlighted the compound's role as a potent inhibitor of specific kinase pathways, particularly those involved in inflammatory and oncogenic processes. The structural features of this molecule, including the imidazole and thiophene moieties, contribute to its high affinity for target proteins, making it a promising candidate for drug development. Computational docking studies have further elucidated its binding mechanisms, providing insights into its selectivity and efficacy.

In vitro and in vivo experiments have demonstrated the compound's ability to modulate key cellular pathways, such as the MAPK and PI3K/AKT signaling cascades. These findings suggest potential applications in treating diseases like cancer and autoimmune disorders. However, further pharmacokinetic and toxicological studies are required to assess its safety and bioavailability.

The synthesis of (2E)-1-{4-[2-(1H-imidazol-1-yl)ethyl]piperazin-1-yl}-3-(thiophen-2-yl)prop-2-en-1-one has been optimized in recent publications, with improved yields and purity. Novel synthetic routes, including microwave-assisted and green chemistry approaches, have been explored to enhance scalability and environmental sustainability.

In conclusion, (2E)-1-{4-[2-(1H-imidazol-1-yl)ethyl]piperazin-1-yl}-3-(thiophen-2-yl)prop-2-en-1-one represents a promising scaffold for further drug discovery efforts. Its unique chemical structure and biological activity warrant continued investigation, particularly in the context of targeted therapies and personalized medicine.